Cas no 1261737-44-3 (4-Chloro-3,5-difluoroanisole)

• Product Name: 4-Chloro-3,5-difluoroanisole
• CAS No: 1261737-44-3
• MF: C₇H₅ClF₂O
• MW: 178.563808202744
• CID: 4969331
• Update Time: 2025-06-08

4-Chloro-3,5-difluoroanisole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3,5-difluoroanisole
• 2-Chloro-1,3-difluoro-5-methoxybenzene

• Inchi： 1S/C7H5ClF2O/c1-11-4-2-5(9)7(8)6(10)3-4/h2-3H,1H3
• InChI Key： VUSBGRXAIVPBCA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=C1F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2

Additional information on 4-Chloro-3,5-difluoroanisole

Comprehensive Overview of 4-Chloro-3,5-difluoroanisole (CAS No. 1261737-44-3): Properties, Applications, and Industry Insights

4-Chloro-3,5-difluoroanisole (CAS No. 1261737-44-3) is a specialized halogenated anisole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro- and fluoro-substitutions on the aromatic ring, serves as a versatile building block for synthesizing complex molecules. Its molecular formula, C₇H₅ClF₂O, reflects a balance of reactivity and stability, making it valuable for cross-coupling reactions and fine chemical manufacturing.

In recent years, the demand for fluorinated organic compounds like 4-Chloro-3,5-difluoroanisole has surged due to their role in developing bioactive molecules. Researchers frequently search for "fluorinated anisole applications" or "CAS 1261737-44-3 suppliers," highlighting its relevance in drug discovery. The compound’s electron-withdrawing groups enhance its utility in palladium-catalyzed reactions, a topic trending in green chemistry discussions.

The physicochemical properties of 4-Chloro-3,5-difluoroanisole include a melting point range of 45–50°C and a boiling point of approximately 210°C, with moderate solubility in organic solvents such as dichloromethane and tetrahydrofuran. These traits align with industry needs for high-purity intermediates, as evidenced by searches for "halogenated anisole synthesis" and "safe handling of fluorinated aromatics."

From an SEO perspective, this compound intersects with trending queries like "sustainable fluorination methods" and "anisole derivatives in medicinal chemistry." Its role in crop protection agents also ties to the growing interest in precision agriculture. Analytical techniques such as GC-MS and HPLC are commonly employed for quality control, addressing user concerns about "CAS 1261737-44-3 purity analysis."

Innovations in catalytic fluorination have further elevated the importance of 4-Chloro-3,5-difluoroanisole, particularly in designing PET radiotracers and liquid crystal materials. The compound’s regioselectivity in reactions is frequently studied, as seen in searches for "difluoroanisole reaction mechanisms." Regulatory compliance, such as REACH certification, is another critical aspect for industrial users.

In summary, 4-Chloro-3,5-difluoroanisole (CAS No. 1261737-44-3) exemplifies the convergence of structural versatility and industrial applicability. Its alignment with green synthesis trends and high-value chemical production ensures its continued prominence in scientific and commercial domains.